Cas no 1501443-71-5 (1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl-)

• Product Name: 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl-
• CAS No: 1501443-71-5
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5272899
• Update Time: 2025-05-25

1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl-

• Inchi： 1S/C7H13N3O/c1-10-5-4-9-7(10)6(11)2-3-8/h4-6,11H,2-3,8H2,1H3
• InChI Key： FTWWQPNXYHGBAI-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1C)(O)CCN

Additional information on 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl-

Research Brief on 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- (CAS: 1501443-71-5) in Chemical Biology and Pharmaceutical Applications

The compound 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- (CAS: 1501443-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's imidazole core, coupled with its aminoethyl and methanol substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have explored the synthetic pathways for 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl-, with a focus on optimizing yield and purity. One notable approach involves a multi-step synthesis starting from commercially available imidazole derivatives, followed by selective alkylation and functional group transformations. The use of advanced catalytic systems and green chemistry principles has been emphasized to enhance the efficiency and sustainability of the synthesis. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- exhibits promising interactions with various enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, the compound has shown inhibitory effects on specific kinases and proteases, suggesting its potential as a lead compound for developing novel anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate its mode of action and selectivity.

The pharmacokinetic and pharmacodynamic properties of 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- are also under investigation. Early-stage animal models have indicated favorable bioavailability and tissue distribution profiles, although challenges such as metabolic stability and potential toxicity need to be addressed. Researchers are exploring structural analogs and prodrug strategies to optimize these parameters, aiming to enhance the compound's therapeutic index.

In conclusion, 1H-Imidazole-2-methanol, α-(2-aminoethyl)-1-methyl- (CAS: 1501443-71-5) represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical structure, combined with its preliminary biological activities, positions it as a valuable scaffold for drug discovery. Future research should focus on advancing its synthetic methodologies, expanding its biological evaluations, and addressing any pharmacokinetic limitations to unlock its full therapeutic potential.